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Compound of Interest

Compound Name: Nitrosyl cyanide
CAS No.: 4343-68-4
Cat. No.: B1207669
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of
gaseous nitrosyl cyanide (ONCN). The information is compiled from spectroscopic studies
and theoretical calculations, offering valuable data for researchers in various fields, including
molecular modeling and drug development.

Core Thermodynamic Data

The thermodynamic properties of gaseous nitrosyl cyanide have been calculated based on its
vibrational and rotational constants determined from spectroscopic measurements. The
following table summarizes these key properties at various temperatures, assuming the
substance behaves as an ideal gas.
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Temperature (HC - EoO)IT -(G° - Eo9)IT

) (calimol-K) (calimol-K) S° (cal/mol-K) Cy? (cal/mol-K)
100 8.65 47.16 55.81 9.42
200 9.92 53.30 63.22 11.98
273.15 10.70 56.16 66.86 13.33
298.15 10.95 56.93 67.88 13.71
300 10.97 56.99 67.96 13.74
400 12.04 59.95 71.99 15.24
500 12.92 52.42 75.34 16.32
600 13.64 64.57 78.21 17.12
700 14.23 66.47 80.70 17.72
800 14.73 68.18 82.91 18.18
900 15.15 69.74 84.89 18.54
1000 15.52 71.17 86.69 18.82

Data sourced from the Journal of Chemical Physics[1].

Molecular and Spectroscopic Constants

The calculation of the thermodynamic properties is rooted in the fundamental molecular and
spectroscopic constants of nitrosyl cyanide. These have been determined through infrared
and microwave spectroscopy.
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Parameter Value Unit

Vibrational Frequencies

v1 (C=N stretch) 2174.5 cm™t
vz (N=0 stretch) 1484.3 cm-t
vs (C-N stretch) 820.0 cm—!
va (N-C-N bend) 583.3 cm-t
vs (O-N-C bend) 270 cm™t
ve (Out-of-plane bend) 240 cm™t

Moments of Inertia

la 6.3977 amu-A2
le 93.7300 amu-Az
le 100.1276 amu-A2

Vibrational frequencies and moments of inertia are from the Journal of Chemical Physics and a
study in the Journal of the Chemical Society, Faraday Transactions 2.[1][2][3]

Experimental Protocols

Synthesis of Gaseous Nitrosyl Cyanide

The preparation of gaseous nitrosyl cyanide (ONCN) was adapted from previously described
methods.[1] The synthesis involves the reaction of granular silver cyanide (99.0%) with nitrosyl
chloride. The reactants are placed in a series of U-tubes. The volatile products, including
ONCN, are collected in a cold trap cooled to -83°C.[1]

Purification

Purification of the synthesized ONCN is achieved through a series of bulb-to-bulb distillations.
This process is carried out from a pentane slush bath at approximately -130°C into a receiver
cooled with liquid nitrogen. This method yields samples with a purity of 96%-99%.[1]
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Spectroscopic Analysis

 Infrared Spectroscopy: The vapor-phase infrared spectrum of nitrosyl cyanide was
recorded between 4000 and 250 cm~1.[1][4] This analysis was crucial for identifying the
fundamental vibrational frequencies of the molecule.

» Microwave Spectroscopy: Microwave spectra were measured for various isotopic species of
nitrosyl cyanide (NOCN, 1>°NOCN, NOC®>N, NO®CN, and Nt8OCN). These measurements
established the planarity of the molecule and provided the data for determining its moments
of inertia.[2][3]

 Visible and UV Spectroscopy: The visible and UV spectra were obtained using a Cary Model
14 Recording Spectrophotometer. The visible spectrum shows a weak, broad band centered
at 738 nm, which is responsible for the characteristic blue-green color of gaseous ONCN.
The UV spectrum exhibits several peaks with a maximum absorption at 216 nm.[1]

Determination of Thermodynamic Properties

The thermodynamic properties of gaseous nitrosyl cyanide were calculated using statistical
mechanics, assuming an ideal gas behavior. The workflow for this calculation is outlined in the
diagram below.

Infrared Spectroscopy »| Vibrational Frequencies (v) Statistical Mechanics Calculation

[ Partition Functions (q) > Thern("lg?yga?"lﬁfggertles
» Py, ’

Microwave Spectroscopy »| Moments of Inertia (1)

Click to download full resolution via product page
Caption: Workflow for calculating thermodynamic properties of gaseous nitrosyl cyanide.

The fundamental inputs for these calculations are the vibrational frequencies and moments of
inertia, which are determined experimentally. These molecular parameters are then used to
calculate the vibrational and rotational partition functions. From these partition functions, the
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standard thermodynamic properties such as entropy (S°), heat capacity (Crx°), enthalpy (H°),
and Gibbs free energy (G°) can be derived as a function of temperature.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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